Cas no 1190008-04-8 (6-Mercaptopurine-)

• Product Name: 6-Mercaptopurine-
• CAS No: 1190008-04-8
• MF: C₅H₄N₄S
• MW: 152.17705821991
• CID: 4554670
• PubChem ID: 45039032
• Update Time: 2025-06-11

6-Mercaptopurine- Chemical and Physical Properties

Names and Identifiers

• 6-Mercaptopurine-13C2,15N (major)
• TOSLAB 818220
• 3,7-DIHYDROPURINE-6-THIONE
• 1,9-DIHYDRO-6H-PURINE-6-THIONE
• Mercaptopurine Impurity 4
• Mercaptopurine Impurity 21
• 6-Mercaptopurine-13C2 15NQ: What is 6-Mercaptopurine-13C2 15N Q: What is the CAS Number of 6-Mercaptopurine-13C2 15N Q: What is the storage condition of 6-Mercaptopurine-13C2 15N Q: What are the applications of 6-Mercaptopurine-13C2 15N
• 6-Mercaptopurine-
• DA-59818
• 6-Mercaptopurine-13C2,15N
• HY-13677S1
• MS-22878
• 1,9-Dihydropurine-6-thione-13C2,15N
• 1,9-Dihydro-6H-purine-13C2,15N-6-thione;
• 1190008-04-8
• CS-0379673
• DISCONTINUED, see M225452

• Inchi： 1S/C5H4N4S/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： GLVAUDGFNGKCSF-UHFFFAOYSA-N
• SMILES： C12N=CNC=1N=CNC2=S

Computed Properties

• Exact Mass: 155.01941188g/mol
• Monoisotopic Mass: 155.01941188g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.2Ų

Additional information on 6-Mercaptopurine-

6-Mercaptopurine: A Comprehensive Overview of CAS No. 1190008-04-8

6-Mercaptopurine (6-MP), with the CAS number 1190008-04-8, is a crucial compound in the field of medicinal chemistry and pharmacology. It is a purine analog that has been extensively studied for its therapeutic potential, particularly in the treatment of leukemia and autoimmune disorders. This introduction aims to provide a detailed and up-to-date overview of 6-Mercaptopurine, including its chemical structure, mechanisms of action, clinical applications, and recent research advancements.

Chemical Structure and Properties

6-Mercaptopurine is a white crystalline powder with the molecular formula C5H4N4S. It is a derivative of hypoxanthine, where the oxygen atom at the 6-position is replaced by a sulfur atom. This structural modification significantly alters its biological activity compared to natural purines. The compound is soluble in water and ethanol but insoluble in most organic solvents. Its chemical stability is influenced by pH and temperature, making it important to store and handle it under controlled conditions.

Mechanisms of Action

The therapeutic effects of 6-Mercaptopurine are primarily attributed to its ability to inhibit purine metabolism. Once ingested, 6-MP is converted into active metabolites, such as 6-thioguanine nucleotides (6-TGNs), which interfere with DNA synthesis and repair processes. These metabolites are incorporated into DNA and RNA, leading to cell cycle arrest and apoptosis in rapidly dividing cells, such as those found in leukemia and certain autoimmune diseases.

Additionally, 6-MP can inhibit the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT), which is essential for purine salvage pathways. This inhibition further depletes intracellular purine pools, contributing to its cytotoxic effects. The balance between these mechanisms determines the overall efficacy and toxicity of 6-MP in different clinical settings.

Clinical Applications

6-Mercaptopurine has been a cornerstone in the treatment of acute lymphoblastic leukemia (ALL) for several decades. It is often used in combination with other chemotherapeutic agents as part of multi-drug regimens. Clinical trials have consistently shown that 6-MP improves survival rates and reduces relapse rates in pediatric ALL patients when used in maintenance therapy.

Beyond oncology, 6-MP has also demonstrated efficacy in managing inflammatory bowel diseases (IBD), such as Crohn's disease and ulcerative colitis. Its immunosuppressive properties help reduce inflammation and promote mucosal healing. However, the use of 6-MP in IBD requires careful monitoring due to its potential side effects, including myelosuppression and hepatotoxicity.

Recent Research Advancements

The ongoing research on 6-Mercaptopurine continues to uncover new insights into its mechanisms of action and potential applications. Recent studies have focused on optimizing dosing regimens to enhance therapeutic outcomes while minimizing adverse effects. For instance, pharmacogenetic testing has been used to identify patients who are more likely to benefit from 6-MP therapy based on their genetic profiles.

One notable study published in the Journal of Clinical Oncology explored the use of personalized dosing strategies for 6-MP in pediatric ALL patients. The researchers found that adjusting doses based on individual pharmacokinetic parameters led to improved treatment outcomes and reduced toxicity. This approach highlights the importance of precision medicine in optimizing cancer therapy.

In addition to cancer and IBD, there is growing interest in exploring the potential of 6-MP for other conditions. For example, preliminary studies have suggested that 6-MP may have anti-fibrotic properties, which could be beneficial in treating liver fibrosis and other fibrotic diseases. Further research is needed to validate these findings and determine the clinical relevance.

Safety Considerations

While 6-Mercaptopurine offers significant therapeutic benefits, it also comes with potential risks that must be carefully managed. Common side effects include bone marrow suppression, gastrointestinal disturbances, and liver function abnormalities. Regular monitoring of blood counts and liver function tests is essential to detect these adverse effects early and adjust treatment accordingly.

Patient education plays a crucial role in ensuring safe use of 6-MP. Patients should be informed about the importance of adhering to prescribed dosing regimens, recognizing signs of toxicity, and seeking medical attention promptly if any concerning symptoms arise.

Conclusion

6-Mercaptopurine (CAS No. 1190008-04-8) remains an important therapeutic agent with a well-established role in treating leukemia and autoimmune disorders. Ongoing research continues to refine our understanding of its mechanisms of action and expand its potential applications. By leveraging advances in pharmacogenetics and personalized medicine, healthcare providers can optimize treatment outcomes while minimizing adverse effects for patients receiving 6-MP therapy.